Cas no 361440-68-8 ((1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide)

• Product Name: (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide
• CAS No: 361440-68-8
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD13151929
• CID: 835949
• PubChem ID: 11506821
• Update Time: 2025-11-02

(1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide
• (1S,3S,5S)-2-AZABICYCLO[3.1.0]HEXANE-3-CARBOXAMIDEMETHANESULFONATE
• 2-Azabicyclo[3.1.0]hexane-3-carboxamide, (1S,3S,5S)-
• 2-Azabicyclo[3.1.0]hexane-3-carboxamide,(1S,3S,5S)
• AZA010
• AZA015
• DTXSID00467730
• 361440-68-8
• SCHEMBL896135
• AKOS006360342
• DB-361872
• CS-0054956
• AR-527/43461185
• J-500348
• F95550
• MCEWPPMUTVLMJG-YUPRTTJUSA-N
• MFCD13151929

• MDL： MFCD13151929
• Inchi： 1S/C6H10N2O/c7-6(9)5-2-3-1-4(3)8-5/h3-5,8H,1-2H2,(H2,7,9)/t3-,4-,5-/m0/s1
• InChI Key： MCEWPPMUTVLMJG-YUPRTTJUSA-N
• SMILES： O=C([C@@H]1C[C@@H]2C[C@@H]2N1)N

Computed Properties

• Exact Mass: 126.07900
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 529.2±19.0 °C at 760 mmHg
• Flash Point: 273.8±21.5 °C
• PSA: 56.11000
• LogP: 0.70060
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide

Comprehensive Guide to (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide (CAS No. 361440-68-8)

The (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide (CAS No. 361440-68-8) is a unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its azabicyclo structure, is a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, especially in drug discovery and development.

One of the most notable features of (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide is its stereochemistry, which plays a crucial role in its biological activity. The (1S,3S,5S) configuration ensures high specificity when interacting with biological targets, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. The compound's carboxamide group further enhances its versatility, allowing for various chemical modifications to optimize its properties.

In recent years, the demand for azabicyclic compounds has surged due to their relevance in treating neurological disorders and infectious diseases. For instance, (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide has been explored as a precursor for developing novel GABA receptor modulators, which are critical in managing anxiety and epilepsy. Additionally, its structural motif is found in several FDA-approved drugs, highlighting its importance in medicinal chemistry.

The synthesis of (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide typically involves multi-step organic reactions, including cyclization and stereoselective transformations. Advanced techniques such as asymmetric catalysis and chiral resolution are often employed to achieve high enantiomeric purity. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

From a market perspective, the global interest in specialty chemicals like (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide is driven by the growing need for innovative therapeutics. Pharmaceutical companies are investing heavily in high-value intermediates to accelerate drug development pipelines. Moreover, academic researchers are leveraging this compound to explore new structure-activity relationships (SAR) in drug design.

For those seeking detailed information about CAS No. 361440-68-8, it is essential to consult reliable sources such as peer-reviewed journals and chemical databases. The compound's physicochemical properties, including solubility, melting point, and stability, are well-documented, facilitating its use in various experimental settings. Safety data sheets (SDS) and regulatory guidelines should also be reviewed to ensure compliance with laboratory and industrial standards.

In summary, (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide represents a fascinating area of research with broad implications for drug discovery. Its unique bicyclic framework and functional groups make it a versatile building block for synthesizing biologically active molecules. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation, addressing unmet medical needs and improving patient outcomes.